N-(4-carbamoylphenyl)-6-cyclopropyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

Specification

• Molecular Formula: C20H21N5O2
• Molecular Weight: 363.4 g/mol
• IUPAC Name: N-(4-carbamoylphenyl)-6-cyclopropyl-1-propan-2-ylpyrazolo[3,4-b]pyridine-4-carboxamide
• Standard InChI: InChI=1S/C20H21N5O2/c1-11(2)25-19-16(10-22-25)15(9-17(24-19)12-3-4-12)20(27)23-14-7-5-13(6-8-14)18(21)26/h5-12H,3-4H2,1-2H3,(H2,21,26)(H,23,27)
• Standard InChI Key: IYDYOGMBUINKIP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=C(C=N1)C(=CC(=N2)C3CC3)C(=O)NC4=CC=C(C=C4)C(=O)N

Introduction

N-(4-carbamoylphenyl)-6-cyclopropyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a complex organic compound belonging to the class of pyrazolo[3,4-b]pyridines. This compound exhibits significant potential in medicinal chemistry due to its unique structural features, which may confer various biological activities. It is classified under heterocyclic compounds, specifically as a pyrazolo[3,4-b]pyridine derivative, and includes functional groups such as a carbamoyl group and a cyclopropyl moiety, essential for its chemical reactivity and biological properties.

Molecular Formula and Weight

• Molecular Formula: C20H21N5O2

• Molecular Weight: Approximately 363.4 g/mol.

Chemical Reactivity

The compound's reactivity is influenced by its functional groups, including the carbamoyl and cyclopropyl groups. Specific reaction conditions, such as temperature and solvent choice, can significantly affect the yield and purity of products formed during chemical reactions.

Synthesis

The synthesis of N-(4-carbamoylphenyl)-6-cyclopropyl-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide typically involves several key steps, including cyclization reactions facilitated by catalysts like zirconium chloride. The choice of solvents, such as ethanol or dimethylformamide, and temperature control are crucial for optimizing the synthesis process.

Potential Applications

This compound exemplifies the intersection of organic synthesis and medicinal chemistry, highlighting its potential impact across multiple scientific disciplines. Its unique structural features suggest potential biological activities that could be explored in drug development and other scientific research applications.

Chemical and Physical Data

Property	Description
Molecular Formula	C20H21N5O2
Molecular Weight	363.4 g/mol
Physical State	Solid at room temperature
Solubility	Moderate in organic solvents

Synthesis Conditions

Condition	Description
Solvents	Ethanol, Dimethylformamide
Catalysts	Zirconium chloride
Temperature Control	Essential for optimizing yield and purity

Potential Biological Activities

• The compound's unique structure suggests potential for various biological activities, making it a candidate for further research in medicinal chemistry.